2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]-1-(4-fluorophenyl)ethanone

• IUPAC Name: 2-[(5-ethyl-1H-1,2,4-triazol-3-yl)sulfanyl]-1-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C12H12FN3OS/c1-2-11-14-12(16-15-11)18-7-10(17)8-3-5-9(13)6-4-8/h3-6H,2,7H2,1H3,(H,14,15,16)
• InChI Key: GACVIKXOYZABGD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NN1)SCC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C12H12FN3OS
• Molecular Weight: 265.31 g/mol

Description

Synthesis Analysis

• Novel derivatives similar to the compound have been synthesized using specific reactants and conditions. For instance, Liu et al. (2010) synthesized 1-ferrocenyl-2-(3-phenyl-1H-1,2,4-triazol-5-ylthio)ethanone derivatives through a reaction involving 3-substituted-1H-1,2,4-triazole-5-thiol and chloroacetyl ferrocene (Liu et al., 2010).

Molecular Structure Analysis

• X-ray crystallography has been employed to determine the structures of compounds similar to the subject compound. Gundogdu et al. (2017) analyzed novel compounds with structural analogs, using synchrotron X-ray powder diffraction to determine their crystal structures (Gundogdu et al., 2017).

Chemical Reactions and Properties

• The synthesis of related compounds often involves specific chemical reactions, such as the reaction of triazole-thiol with other reactants. For example, Nagamani et al. (2018) synthesized novel compounds from 2-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)ethanone (Nagamani et al., 2018).

Physical Properties Analysis

• The physical properties of similar compounds have been analyzed using various spectroscopic techniques. Govindhan et al. (2017) characterized a compound using IR, NMR, and MS studies, along with thermal stability analysis using TGA and DSC techniques (Govindhan et al., 2017).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some 1,2,4-triazole derivatives have been studied for their anticancer properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. For example, if it shows promise as an anticancer agent, it could be subject to further testing and development.